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Compound of Interest

Compound Name: Dodecyl sulfide

Cat. No.: B1583336 Get Quote

1. Introduction

Dodecanethiol (CH₃(CH₂)₁₁SH) and didodecyl disulfide ([CH₃(CH₂)₁₁S]₂) are long-chain alkane

sulfur compounds extensively used to form self-assembled monolayers (SAMs) on various

substrates, most notably gold. These SAMs create a dense, hydrophobic, and insulating layer

on the surface. The functionalization of surfaces with these molecules is a cornerstone of

nanotechnology, with applications in biosensing, drug delivery, and materials science. The

primary driving force for the formation of these monolayers is the strong affinity of sulfur for

gold, forming a stable Au-S bond.[1] The long alkyl chains then self-organize through van der

Waals interactions to form a highly ordered, crystalline-like structure.

2. Applications

The primary application of dodecanethiol and didodecyl disulfide in surface functionalization is

the creation of hydrophobic surfaces. These surfaces are crucial in a variety of fields:

Biosensors: In biosensor development, dodecanethiol SAMs can be used to create a

background surface that resists non-specific protein adsorption. This is critical for ensuring

that only the target analyte binds to the sensor's recognition elements.

Drug Delivery: Functionalized nanoparticles are a key component of modern drug delivery

systems. While not directly a therapeutic agent, dodecanethiol can be used to modify the

surface of nanoparticles to control their hydrophobicity, which influences their interaction with

biological membranes and their circulation time in the body.
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Corrosion Protection: The dense, hydrophobic monolayer formed by dodecanethiol can act

as a protective barrier against corrosive agents, particularly for metals like cobalt.[2]

Fundamental Surface Science: Dodecanethiol SAMs are a model system for studying

wetting, friction, and adhesion at the nanoscale.

3. Quantitative Data Presentation

The formation and properties of dodecanethiol SAMs have been extensively characterized. The

following tables summarize key quantitative data.

Table 1: Properties of Dodecanethiol Self-Assembled Monolayers on Gold

Property Value Method of Measurement

Monolayer Thickness ~1.5 - 2.0 nm

Ellipsometry, X-ray

Photoelectron Spectroscopy

(XPS)

Water Contact Angle ~110° - 115° Goniometry

Tilt Angle of Alkyl Chains ~30° from surface normal
Infrared Spectroscopy, X-ray

Diffraction

Surface Coverage ~4.6 x 10¹⁴ molecules/cm²
Reductive Desorption, Quartz

Crystal Microbalance (QCM)

S-Au Bond Energy ~45 kcal/mol
Density Functional Theory

(DFT) Calculations

Table 2: Comparison of Precursors for SAM Formation on Gold

Precursor Adsorption Preference Resulting Surface Species

Dodecanethiol (R-SH) Strongly Preferred Thiolate (R-S⁻)

Didodecyl Disulfide (R-S-S-R) Less Preferred Thiolate (R-S⁻)
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Note: When monolayers are formed from solutions containing mixtures of a thiol and a

disulfide, the adsorption of the thiol is strongly preferred. However, both precursors result in the

same thiolate species on the gold surface.[1]

Experimental Protocols
Protocol 1: Preparation of Dodecanethiol Self-Assembled Monolayers on Gold Substrates

This protocol outlines the standard procedure for forming a high-quality dodecanethiol SAM on

a gold surface.

Materials:

Gold-coated substrate (e.g., silicon wafer with a titanium adhesion layer and a gold top layer)

1-Dodecanethiol (≥98% purity)

200 proof ethanol

Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION REQUIRED

Deionized water

Nitrogen gas

Glass or polypropylene containers

Tweezers

Procedure:

Substrate Cleaning: a. Immerse the gold substrate in piranha solution for 5-10 minutes.

(Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme caution

in a fume hood with appropriate personal protective equipment). b. Thoroughly rinse the

substrate with deionized water. c. Dry the substrate under a stream of nitrogen gas.

Solution Preparation: a. Prepare a 1 mM solution of 1-dodecanethiol in 200 proof ethanol.
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Self-Assembly: a. Immerse the clean, dry gold substrate into the dodecanethiol solution in a

clean container. b. To minimize oxidation, reduce the headspace above the solution and

backfill the container with nitrogen gas before sealing. c. Allow the self-assembly to proceed

for 24-48 hours at room temperature. Longer immersion times generally lead to more

ordered monolayers.

Rinsing and Drying: a. Remove the substrate from the thiol solution. b. Rinse the substrate

thoroughly with ethanol to remove any non-chemisorbed molecules. c. Dry the substrate

under a stream of nitrogen gas.

Storage: a. Store the functionalized substrate in a clean, dry environment, such as a petri

dish sealed with parafilm.

Protocol 2: Characterization of Dodecanethiol SAMs

1. Contact Angle Goniometry (Wettability): a. Place a small droplet of deionized water on the

functionalized surface. b. Measure the angle between the substrate surface and the tangent of

the droplet at the three-phase contact line. c. A high contact angle (typically >110°) indicates

the formation of a hydrophobic monolayer.

2. Ellipsometry (Thickness): a. Measure the change in polarization of light reflected from the

surface. b. Model the data to determine the thickness of the organic layer. A thickness of 1.5-

2.0 nm is expected for a dodecanethiol monolayer.

3. X-ray Photoelectron Spectroscopy (XPS) (Elemental Composition and Chemical State): a.

Irradiate the surface with X-rays and analyze the kinetic energy of the emitted photoelectrons.

b. The presence of a sulfur 2p peak at approximately 162 eV is indicative of a gold-thiolate

bond. The absence of a peak around 168 eV confirms the lack of oxidized sulfur species.[3]
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Caption: Experimental workflow for the formation and characterization of dodecanethiol SAMs.

Caption: Schematic of dodecanethiol self-assembled monolayer formation on a gold surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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